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Compound of Interest

Compound Name: Boc-Pro-Pro-OH

Cat. No.: B558090 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

comprehensive overview of the safety data and handling precautions for N-(tert-

Butoxycarbonyl)-L-prolyl-L-proline (Boc-Pro-Pro-OH), a dipeptide commonly utilized in peptide

synthesis and other research applications. While specific quantitative toxicological data for

Boc-Pro-Pro-OH is largely unavailable in public databases, this document consolidates the

existing safety information and provides general guidance based on the chemical nature of the

compound and its intended use.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Boc-Pro-Pro-OH is presented

below. This information is crucial for proper handling, storage, and experimental design.
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Property Value Reference

Chemical Name

(2S)-1-[(2S)-1-[(2-

methylpropan-2-

yl)oxycarbonyl]pyrrolidine-2-

carbonyl]pyrrolidine-2-

carboxylic acid

[1]

Synonyms
Boc-L-Pro-Pro-OH, Boc-Pro-

Pro-COOH
[1]

CAS Number 15401-08-8 [2]

Molecular Formula C15H24N2O5 [2]

Molecular Weight 312.36 g/mol [2]

Appearance Solid

Melting Point 185-187 °C [3]

Solubility No data available [4]

Vapor Pressure No data available [1][4]

Density No data available [1][4]

Hazard Identification and GHS Classification
As of the latest available safety data sheets, a specific GHS classification for Boc-Pro-Pro-OH
has not been established. However, based on its chemical structure and general knowledge of

similar compounds used in peptide synthesis, it should be handled with care, assuming

potential for irritation.

Safety and Handling Precautions
Given the absence of extensive toxicological data, a conservative approach to handling Boc-
Pro-Pro-OH is recommended. The following precautions are based on general laboratory

safety guidelines for handling chemical reagents.

Personal Protective Equipment (PPE)
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Proper PPE is the first line of defense against potential exposure.

PPE Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects eyes from dust

particles and splashes.[1]

Skin Protection

Impervious clothing and

chemical-resistant gloves (e.g.,

nitrile). Gloves must be

inspected prior to use.

Prevents skin contact.[1]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge. For

powdered material, a dust

mask (type N95 or equivalent)

is recommended.

Minimizes inhalation of dust

particles.[1]

Engineering Controls
Engineering controls are designed to minimize hazards at the source.

Control Description

Ventilation
Handle in a well-ventilated place, preferably in a

chemical fume hood.[1]

Eye Wash Stations
Ensure eyewash stations and safety showers

are close to the workstation location.

Handling and Storage
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Aspect Precaution

Safe Handling
Avoid contact with skin and eyes. Avoid

formation of dust and aerosols.[1]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place.[1] A storage

temperature of -20°C is also recommended.[3]

Incompatible Materials
No specific data available, but avoid strong

oxidizing agents.

First Aid Measures
In case of accidental exposure, follow these first aid procedures.

Exposure Route First Aid Measure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[4]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire and Explosion Hazard Data
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Parameter Information

Flammability
No data available. Assumed to be a combustible

solid.

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[4]

Specific Hazards No data available.

Fire-fighting Procedures
Wear a self-contained breathing apparatus for

firefighting if necessary.[4]

Toxicological and Ecological Information
Specific quantitative data on the toxicological and ecological effects of Boc-Pro-Pro-OH are

not available in the reviewed literature.

Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No data available[1]

Skin Corrosion/Irritation No data available[1]

Serious Eye Damage/Irritation No data available[1]

Respiratory or Skin Sensitization No data available[1]

Germ Cell Mutagenicity No data available[1]

Carcinogenicity No data available[1]

Reproductive Toxicity No data available[1]

Ecotoxicity No data available[1]

Persistence and Degradability No data available[1]

Bioaccumulative Potential No data available[1]

Experimental Protocols
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While specific safety testing protocols for Boc-Pro-Pro-OH are not published, this section

outlines general methodologies for key safety assessments that would be applicable.

In Vitro Dermal Irritation: Reconstructed Human
Epidermis (RhE) Test (OECD TG 439)
This test method provides a framework for assessing the skin irritation potential of a chemical.

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the biochemical and physiological properties of the upper parts of the

human skin.

Procedure:

A small amount of the test chemical (e.g., Boc-Pro-Pro-OH) is applied topically to the

tissue surface.

The chemical is left in contact with the tissue for a defined period (e.g., 60 minutes).

The tissue is then rinsed and incubated for a further period (e.g., 42 hours).

Cell viability is assessed by the enzymatic conversion of a vital dye (e.g., MTT) into a

colored product, which is measured spectrophotometrically.

Interpretation: A reduction in cell viability below a certain threshold (e.g., 50%) indicates that

the chemical is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD TG 437)
This assay is used to identify chemicals that have the potential to cause serious eye damage.

Test System: Bovine corneas obtained from abattoirs.

Procedure:

The test chemical is applied to the epithelial surface of the cornea.
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The cornea is incubated for a set period.

Corneal opacity (light scattering) and permeability (passage of fluorescein dye) are

measured.

Interpretation: An in vitro irritancy score is calculated based on the opacity and permeability

values. This score is used to classify the chemical's eye irritation potential.

Visualizations
The following diagrams illustrate a typical workflow involving a Boc-protected dipeptide like

Boc-Pro-Pro-OH in solid-phase peptide synthesis and a conceptual representation of its

potential biological processing.
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Caption: General workflow for solid-phase peptide synthesis incorporating Boc-Pro-Pro-OH.
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Caption: Conceptual pathway for the cellular processing of a proline dipeptide.[5]

Disposal Considerations
All waste materials should be disposed of in accordance with local, state, and federal

regulations. Do not discharge into drains or the environment. Contaminated packaging should

be treated as the chemical itself.
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Conclusion
While specific toxicological data for Boc-Pro-Pro-OH is limited, a risk-based approach to

handling is essential. By adhering to the general safety precautions outlined in this guide,

researchers can minimize potential exposure and ensure a safe laboratory environment. It is

imperative to consult the most recent Safety Data Sheet from the supplier before use and to

conduct a thorough risk assessment for any new experimental protocol involving this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b558090?utm_src=pdf-body
https://www.benchchem.com/product/b558090?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/boc-pro-pro-oh-pd180521123261.html
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Pro-Pro-OH
https://www.scientificlabs.co.uk/product/amino-acid-derivatives/15490-5G
https://www.chemicalbook.com/msds/boc-pro-pro-oh.pdf
https://pubmed.ncbi.nlm.nih.gov/8487102/
https://pubmed.ncbi.nlm.nih.gov/8487102/
https://www.benchchem.com/product/b558090#boc-pro-pro-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b558090#boc-pro-pro-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b558090#boc-pro-pro-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b558090#boc-pro-pro-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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